Cas no 2229286-93-3 (methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229286-93-3
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6386312
• PubChem ID: 165828179
• Update Time: 2025-11-03

methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1739683
• 2229286-93-3

• Inchi： 1S/C9H13N3O2/c1-12-4-6(5-3-7(5)10)8(11-12)9(13)14-2/h4-5,7H,3,10H2,1-2H3
• InChI Key： OREXRVULZZUFBU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)C1CC1N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229286-93-3): A Comprehensive Overview

Methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2229286-93-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly its 4-(2-aminocyclopropyl) substituent and the presence of a carboxylate group, contribute to its unique chemical properties and potential therapeutic benefits.

The< strong>methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate molecule has garnered attention due to its potential role in various pharmacological applications. Pyrazole derivatives are well-documented for their involvement in inhibiting enzymes and receptors that play crucial roles in metabolic pathways, inflammation, and other physiological processes. The specific arrangement of atoms in this compound, including the 1-methyl group and the carboxylate functionality, enhances its interaction with biological targets, making it a promising candidate for further research.

Recent studies have highlighted the importance of< strong>pyrazole-based compounds in the development of novel therapeutic agents. One of the most compelling aspects of methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate is its ability to modulate enzymatic activity. For instance, researchers have explored its potential as an inhibitor of enzymes involved in cancer cell proliferation. The< strong>2-aminocyclopropyl moiety is particularly interesting as it can engage in hydrogen bonding interactions with key residues in enzyme active sites, thereby enhancing binding affinity.

In addition to its anticancer potential, methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate has shown promise in addressing inflammatory conditions. The carboxylate group in the molecule can interact with biological targets involved in inflammation pathways, potentially leading to the development of new anti-inflammatory drugs. This compound's ability to interact with multiple targets makes it a versatile tool for drug discovery and development.

The synthesis of< strong>methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate involves several sophisticated chemical steps that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of a pyrazole core, followed by functionalization with the< strong>2-aminocyclopropyl group and the introduction of the methyl ester at the 3-position. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity.

The pharmacokinetic properties of methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate are another area of interest. Studies have indicated that this compound exhibits favorable solubility and stability under physiological conditions, which are critical factors for drug efficacy. Additionally, its metabolic profile suggests that it can be efficiently processed by the body without significant accumulation or toxicity.

Ongoing research continues to uncover new applications for< strong>pyrazole derivatives, including methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate. Researchers are exploring its potential use in treating neurological disorders, where its ability to cross the blood-brain barrier may be beneficial. Furthermore, its structural flexibility allows for modifications that could enhance its bioavailability and target specificity.

The development of novel drug candidates like methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate relies heavily on advancements in computational chemistry and molecular modeling. These tools enable researchers to predict how a compound will interact with biological targets before conducting expensive wet lab experiments. By leveraging these technologies, scientists can optimize the structure of< strong>methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate for improved efficacy and reduced side effects.

In conclusion, methyl 4-(2-aminocyclopropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229286-93) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into various therapeutic areas, including cancer treatment and inflammation management. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing next-generation drugs.